Cas no 119185-58-9 (4-Cyclohexyl-5-mercapto-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-Cyclohexyl-5-mercapto-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 119185-58-9
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• MDL: MFCD09040833
• CID: 132099
• PubChem ID: 2743226
• Update Time: 2025-05-25

4-Cyclohexyl-5-mercapto-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-Cyclohexyl-3-mercapto-1H-1,2,4-triazol-5(4H)-one
• 1,2,4-Triazolidin-3-one,4-cyclohexyl-5-thioxo-
• 4-CYCLOHEXYL-3-MERCAPTO-4,5-DIHYDRO-1H-1,2,4-TRIAZOL-5-ONE
• 4-Cyclohexyl-5-mercapto-4H-1,2,4-triazol-3-ol
• 4-cyclohexyl-5-sulfanyl-4H-1,2,4-triazol-3-ol
• 4-cyclohexyl-5-sulfanylidene-1,2,4-triazolidin-3-one
• 1,2,4-Triazolidin-3-one,4-cyclohexyl-5-thioxo
• 4-cyclohexyl-3-sulfanyl-1,2,4-triazolin-5-one
• 4-Cyclohexyl-5-Sulfanyl-2,4-Dihydro-3H-1,2,4-Triazol-3-One
• ST059007
• SPB 00536
• 4-cyclohexyl-5-thioxo-1,2,4-triazolidin-3-one
• SMR000461239
• MLS000859362
• ZINC00115386
• AKOS030229465
• AKOS003390238
• SCHEMBL1233297
• MFCD09040833
• AS-9324
• DTXSID40372475
• CHEMBL1457990
• 119185-58-9
• HMS1669E02
• FT-0618316
• CS-0335054
• 4-cyclohexyl-5-mercapto-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4-(2-METHYL-1,3-THIAZOL-4-YL)BENZENESULFONYLCHLORIDE
• 4-Cyclohexyl-5-mercapto-2,4-dihydro-3H-1,2,4-triazol-3-one

• MDL： MFCD09040833
• Inchi： 1S/C8H13N3OS/c12-7-9-10-8(13)11(7)6-4-2-1-3-5-6/h6H,1-5H2,(H,9,12)(H,10,13)
• InChI Key： XLRPFBACBJJYFG-UHFFFAOYSA-N
• SMILES： S=C1NNC(N1C1CCCCC1)=O

Computed Properties

• Exact Mass: 199.07800
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.5Ų

Experimental Properties

• Density: 1.33
• Melting Point: 190 °C
• Boiling Point: 413.9°Cat760mmHg
• Flash Point: 204.1°C
• Refractive Index: 1.637
• PSA: 89.48000
• LogP: 1.36530

Additional information on 4-Cyclohexyl-5-mercapto-2,4-dihydro-3H-1,2,4-triazol-3-one

Exploring the Potential of 4-Cyclohexyl-5-Mercapto-2,4-Dihydro-3H-1,2,4-Triazol-3-One: A Comprehensive Overview

The compound with CAS No. 119185-58-9, known as 4-Cyclohexyl-5-Mercapto-2,4-dihydro-3H-1,2,4-triazol-3-one, is a fascinating molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound belongs to the class of triazole derivatives, which are widely studied for their versatility in organic synthesis and their role in various biological and chemical systems.

The structure of this compound is characterized by a cyclohexyl group attached to the triazole ring at the 4-position and a mercapto group at the 5-position. This combination of functional groups imparts the molecule with both hydrophobic and hydrophilic properties, making it suitable for a wide range of applications. Recent studies have highlighted its potential in the fields of drug discovery, materials science, and catalysis.

In the realm of drug discovery, 4-Cyclohexyl-5-Mercapto-2,4-dihydro-3H-1,2,4-triazol-3-one has shown promise as a lead compound for developing new therapeutic agents. Its ability to act as an inhibitor of certain enzymes has been explored in preclinical studies. For instance, researchers have investigated its potential as an inhibitor of cyclin-dependent kinases, which are key targets in cancer therapy. The compound's unique structure allows it to bind effectively to these enzymes, making it a valuable candidate for further exploration in oncology.

Beyond its role in drug discovery, this compound has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of new materials for catalysis and sensing. For example, recent studies have demonstrated its potential as a ligand in metal-catalyzed reactions. The incorporation of this compound into metal catalysts has shown enhanced activity and selectivity compared to traditional ligands.

The synthesis of CAS No. 119185-58-9 involves a multi-step process that typically begins with the preparation of the triazole ring system. The introduction of the cyclohexyl and mercapto groups is achieved through carefully designed substitution reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize these reactions, leading to higher yields and purities.

In conclusion, the compound with CAS No. 119185-58-9 represents a versatile molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in various fields.